Cas no 97850-58-3 (1,5-DIISOCYANOPENTANE)

• Product name: 1,5-DIISOCYANOPENTANE
• CAS No: 97850-58-3
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 1989875
• PubChem ID: 23458118

1,5-DIISOCYANOPENTANE Chemical and Physical Properties

Names and Identifiers

• 1,5-DIISOCYANOPENTANE
• SCHEMBL11571524
• 97850-58-3
• AKOS006295482
• DTXSID40634343

• Inchi： InChI=1S/C7H10N2/c1-8-6-4-3-5-7-9-2/h3-7H2
• InChI Key： FNQAPWLAAGKPBO-UHFFFAOYSA-N
• SMILES： [C-]#[N+]CCCCC[N+]#[C-]

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 8.7A^2

Experimental Properties

• PSA: 0.00000
• LogP: 0.45670